Cas no 404964-60-9 (3-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)prop-2-enoic acid)

• Product Name: 3-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)prop-2-enoic acid
• CAS No: 404964-60-9
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 2826331
• PubChem ID: 71362115
• Update Time: 2025-04-21

3-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90785753
• 3-(Bicyclo[4.2.0]octa-1,3,5-trien-3-yl)prop-2-enoic acid
• 404964-60-9

• Inchi： 1S/C11H10O2/c12-11(13)6-2-8-1-3-9-4-5-10(9)7-8/h1-3,6-7H,4-5H2,(H,12,13)
• InChI Key： IZCTXTLRNULVRN-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC2=C(C=1)CC2)=O

Computed Properties

• Exact Mass: 174.068079557Da
• Monoisotopic Mass: 174.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų